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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the genotoxicity studies conducted
on the food additive E104 Quinoline Yellow. The information is compiled from a range of
scientific literature and regulatory assessments, presenting a detailed analysis of the available
data for an informed scientific audience.

Executive Summary

Quinoline Yellow (E104) is a synthetic greenish-yellow food colorant. Its genotoxic potential has
been the subject of numerous investigations, yielding a complex and sometimes contradictory
body of evidence. While regulatory bodies have historically concluded that Quinoline Yellow is
not genotoxic, more recent in vitro studies have raised concerns, suggesting potential for DNA
damage and chromosomal aberrations. This guide will delve into the specifics of these studies,
presenting the methodologies and quantitative data in a structured format to facilitate critical
evaluation.

In Vitro Genotoxicity Studies
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A variety of in vitro assays have been employed to investigate the genotoxic effects of

Quinoline Yellow on bacterial and mammalian cells.

Bacterial Reverse Mutation Assay (Ames Test)

The Ames test is a widely used method to assess the mutagenic potential of chemical

compounds by measuring their ability to induce reverse mutations in histidine-requiring strains

of Salmonella typhimurium.

Experimental Protocol:

o Test System:Salmonella typhimurium strains TA98, TA100, TA1535, and TA1537, with and
without metabolic activation (S9 mix).

e Method: Plate incorporation method. Various concentrations of Quinoline Yellow were added

to molten top agar containing the bacterial culture and, where applicable, the S9 mix. This

mixture was then poured onto minimal glucose agar plates.

e |ncubation: Plates were incubated at 37°C for 48-72 hours.

o Endpoint: The number of revertant colonies (his+) was counted and compared to the

spontaneous reversion rate in the negative control.

Data Summary:

Concentration

Metabolic

Test System o Result Reference
Range Activation (S9)
S. typhimurium
TA98, TA100, Up to 50 p , , _
With and Without  Negative [1]
TA1535, TA1537, g/plate
TA1538
S. typhimurium
TA98, TA100, Up to 5 mg/plate  With and Without =~ Negative [1]
TA1535, TA1537
E. coliWP2 uvrA  Upto5mg/plate  With and Without  Negative [1]
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The available data from Ames tests consistently show a lack of mutagenic activity for Quinoline
Yellow, both with and without metabolic activation.[1]
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Ames Test Experimental Workflow

Mammalian Cell Assays

Micronucleus Test

The in vitro micronucleus test identifies substances that cause chromosomal damage by
detecting the presence of small, membrane-bound DNA fragments (micronuclei) in the
cytoplasm of interphase cells.

Experimental Protocol:
o Test System: Human peripheral lymphocytes or HepG2 cells.

o Method: Cell cultures were treated with various concentrations of Quinoline Yellow. For
lymphocytes, cytochalasin B was added to block cytokinesis, resulting in binucleated cells

where micronuclei are more easily scored.

o Exposure: Typically 24 hours.
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» Endpoint: The frequency of micronucleated cells was determined by microscopic analysis
and compared to a negative control.

Data Summary:

Concentration

Test System Result Reference
Range
Human Peripheral Positive at all
Up to ~0.9 mg/mL ) [1]
Lymphocytes concentrations

Dose-dependent
HepG2 Cells 0.5 - 20 pg/mL increase in [2]

micronuclei

Recent studies have demonstrated that Quinoline Yellow can induce micronucleus formation in
human lymphocytes and HepG2 cells, indicating clastogenic (chromosome breaking) and/or
aneugenic (chromosome loss) effects.[1][2]
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In Vitro Micronucleus Test Workflow

Comet Assay (Single Cell Gel Electrophoresis)
The comet assay is a sensitive method for detecting DNA strand breaks in individual cells.
Experimental Protocol:

o Test System: Human peripheral lymphocytes or HepG2 cells.
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o Method: Cells were treated with Quinoline Yellow, embedded in agarose on a microscope
slide, and then lysed. The slides were subjected to electrophoresis under alkaline conditions.

» Endpoint: DNA damage was quantified by measuring the length and intensity of the "comet
tail,” which represents fragmented DNA that has migrated away from the nucleus.

Data Summary:

Concentration

Test System Result Reference
Range
Human Peripheral Positive (significant at
Up to ~0.9 mg/mL ] ] [1]
Lymphocytes highest concentration)

Dose-dependent
HepG2 Cells 0.5 - 20 pg/mL increase in DNA [2]

damage

) Genotoxic, caused
HepG2 Cells 7.3 UM and higher [2]
chromosomal damage

Studies utilizing the comet assay have shown that Quinoline Yellow can induce DNA damage in
a dose-dependent manner in both human lymphocytes and HepG2 cells.[1][2]
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Comet Assay Experimental Workflow

Mouse Lymphoma Assay (MLA)

The MLA is used to detect gene mutations in mammalian cells.
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Data Summary:

. Metabolic
Test System Concentration o Result Reference
Activation (S9)

L5178Y mouse

Upto 3.8 mg/mL  With and Without  Negative [1]
lymphoma cells

In the mouse lymphoma assay, Quinoline Yellow did not induce mutations.[1]

In Vivo Genotoxicity Studies

In vivo studies are crucial for assessing the genotoxic potential of a substance in a whole
organism, taking into account metabolic and pharmacokinetic processes.

Micronucleus Test

Experimental Protocol:

Test System: NMRI mice.

Method: Mice were administered Quinoline Yellow by gavage at single doses.

Dose Levels: 0, 0.5, 1, or 2 g/kg body weight.

Sample Collection: Bone marrow cells were collected at 24 and 48 hours post-treatment.

Endpoint: The frequency of micronucleated polychromatic erythrocytes was determined.

Data Summary:

Test System Dose Range Result Reference

NMRI mice Up to 2 g/kg bw Negative [1]

The in vivo micronucleus test in mice did not show any evidence of chromosomal damage
induced by Quinoline Yellow.[1]
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Regulatory Stances and Discrepancies

Regulatory bodies such as the European Food Safety Authority (EFSA) and the Joint
FAO/WHO Expert Committee on Food Additives (JECFA) have periodically reviewed the safety
of Quinoline Yellow.

o EFSA (2009): In its re-evaluation, EFSA noted that Quinoline Yellow was negative in in vitro
genotoxicity and long-term carcinogenicity studies.[3]

o JECFA: Previous evaluations by JECFA also did not raise concerns about the genotoxicity of
Quinoline Yellow.[3]

However, there is a notable discrepancy between these regulatory conclusions and the findings
of more recent academic research. One potential reason for this is the composition of the
Quinoline Yellow used in different studies. The commercial product is a mixture of mono-, di-,
and trisulfonated quinophthalone dyes. It has been suggested that studies using a higher
proportion of the monosulfonated component are more likely to show positive genotoxic effects.

[4]

Quinoline Yellow (E104)
Genotoxicity ASSESSMENt e L

redorfinantly Negative Findings

In Vivo Micronuc leus Test In Vitro Micronucleus Test

(Chromosomal Damage)

AmesTest [ [ MouselymphomaAssay | | InVivoMicronucleus Test | | EFSA&JECFAOpinions | |  CometAssa

Mouse Lymphoma Assay
(Bacterial Mutagenicity)

(Gene Mutation)

EFSA & JECFA Opinions
(Regulatory Conclusion)

Click to download full resolution via product page
Conflicting Evidence in Quinoline Yellow Genotoxicity

Molecular Mechanisms
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Recent research has begun to explore the molecular mechanisms underlying the observed
genotoxicity of Quinoline Yellow in vitro. One study found that treatment of HepG2 cells with
Quinoline Yellow led to the upregulation of numerous genes involved in DNA repair pathways,
including ATR/ATM signaling, nucleotide excision repair, base excision repair, and mismatch
repair.[5] This suggests that the cells are mounting a response to DNA damage induced by the
colorant. Specifically, genes such as ATR, CHEK1, CHEK2, ERCC1, and XPA were significantly
upregulated.[5]

Conclusion

The genotoxicity of E104 Quinoline Yellow remains a subject of scientific debate. While a range
of in vitro and in vivo studies, particularly older ones, have indicated a lack of genotoxic activity,
leading to regulatory approval, more recent in vitro evidence points towards a potential for DNA
damage and chromosomal aberrations in mammalian cells. The discrepancy in findings may be
attributable to variations in the chemical composition of the tested substance. Further research
is warranted to clarify the genotoxic risk of Quinoline Yellow, particularly concerning the specific
components of the commercial mixture and their effects in vivo at relevant exposure levels. For
drug development professionals, the conflicting data on Quinoline Yellow underscores the
importance of thoroughly evaluating the genotoxic potential of excipients and understanding
the nuances of toxicological data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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